2-chloro-N-(3-methylphenyl)pyridine-3-carboxamide
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Description
2-chloro-N-(3-methylphenyl)pyridine-3-carboxamide is a useful research compound. Its molecular formula is C13H11ClN2O and its molecular weight is 246.69 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Improvement in Synthesis : The synthesis of 2-chloro-N-(2-chloro-4-methylpyridin-3-yl)pyridine-3-carboxamide, a related compound, has been improved by optimizing reaction conditions, yielding a high purity product. This research demonstrates the chemical flexibility and potential modifications of the core structure for further applications (Yang-Heon Song, 2007).
Complexation with Metals : Research into new pyridine carboxamide ligands and their complexation with copper(II) revealed the synthesis of several compounds from condensation reactions. These compounds exhibit various molecular structures and potential for creating metal complexes with specific applications in catalysis or material science (S. Jain et al., 2004).
Biological Activities
Antimicrobial Activity : A study on the synthesis and antimicrobial activity of novel compounds related to 2-chloro-N-(3-methylphenyl)pyridine-3-carboxamide showed that these compounds have significant activity against bacterial and fungal strains. This suggests the potential utility of such compounds in developing new antimicrobial agents (I. O. Zhuravel et al., 2005).
Antiproliferative Properties : The antiproliferative activity of 3-amino-2-arylcarboxamide-thieno[2,3-b]pyridines, a class related to this compound, was investigated, revealing that certain modifications lead to compounds with enhanced activity against cancer cell lines. This highlights the potential of such derivatives in cancer therapy research (M. van Rensburg et al., 2017).
Properties
IUPAC Name |
2-chloro-N-(3-methylphenyl)pyridine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClN2O/c1-9-4-2-5-10(8-9)16-13(17)11-6-3-7-15-12(11)14/h2-8H,1H3,(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQKWTWONFDCHAW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)C2=C(N=CC=C2)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.69 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.